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Cat. No.: B194791

For Researchers, Scientists, and Drug Development Professionals

Introduction

Omeprazole, a widely prescribed proton pump inhibitor, undergoes extensive metabolism in the
liver, primarily mediated by the cytochrome P450 (CYP) enzyme system. While the major
metabolic pathways leading to the formation of 5-hydroxyomeprazole and omeprazole sulfone
are well-documented, another metabolite, omeprazole-N-oxide, has garnered attention for its
potential role in drug-drug interactions and as a significant product of omeprazole
biotransformation. This technical guide provides a comprehensive overview of omeprazole-N-
oxide, focusing on its formation, physicochemical properties, and its impact on drug
metabolism.

Omeprazole-N-oxide is formed through the N-oxidation of the pyridine ring of the omeprazole
molecule.[1] This metabolite has been identified in in vivo studies and is also considered a
potential impurity in commercial omeprazole preparations.[2] Understanding the characteristics
and metabolic fate of omeprazole-N-oxide is crucial for a complete comprehension of
omeprazole's pharmacokinetic profile and its potential for drug-drug interactions.

Physicochemical Properties of Omeprazole-N-Oxide

A clear understanding of the physical and chemical characteristics of omeprazole-N-oxide is
fundamental for its analysis and characterization in metabolic studies.
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Property Value Reference
Molecular Formula C17H10N304S [1]
Molecular Weight 361.4 g/mol [1]
CAS Number 176219-04-8 [1]
Appearance Solid [1]
UV/Vis. Amax 272,303 nm [1]

Soluble in DMSO (approx. 1

Solubility )
mg/m

[1]

Metabolic Pathways of Omeprazole

Omeprazole is primarily metabolized in the liver by CYP2C19 and CYP3A4.[3] The major

metabolites are 5-hydroxyomeprazole and omeprazole sulfone.[4] The formation of

omeprazole-N-oxide represents an alternative metabolic route. While the specific quantitative

contribution of different enzyme systems to N-oxide formation is an area of ongoing research,

both CYP enzymes and Flavin-containing monooxygenases (FMOs) are implicated in N-

oxidation reactions of various xenobiotics.

Below is a diagram illustrating the primary metabolic pathways of omeprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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